Cas no 51327-76-5 (Mannotetraose)

Mannotetraose structure

Product Name:Mannotetraose

CAS No:51327-76-5

Molecular Formula:C₂₄H₄₂O₂₁

Molecular Weight:666.577690601349

CID:2181695

Mannotetraose Properties

Names and Identifiers

- Mannotetraose
- (2S,3S,4S,5S,6R)-2-[(2R,3S,4R,5S,6S)-6-[(2R,3S,4R,5S,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)ox
- beta-D-Manp-(1->4)-beta-D-Manp-(1->4)-beta-D-Manp-(1->4)-D-Manp
- beta-D-mannopyranosyl-(1->4)-beta-D-mannopyranosyl-(1->4)-beta-D-mannopyranosyl-(1->4)-D-mannopyranose
- O-MTE
- Q27132313
- Mannose, O-beta-D-mannopyranosyl-(1-4)-O-beta-D-mannopyranosyl-(1-4)-O-beta-D-mannopyranosyl-(1-4)-, D-
- D-Mannose, O-beta-D-mannopyranosyl-(1-4)-O-beta-D-mannopyranosyl-(1-4)-O-beta-D-mannopyranosyl-(1-4)-
- O-beta-D-Mannopyranosyl-(1-4)-O-beta-D-mannopyranosyl-(1-4)-O-beta-D-mannopyranosyl-(1-4)-D-mannose
- Mannotetraose - 30mg
- D-Mannose, O-β-D-mannopyranosyl-(1→4)-O-β-D-mannopyranosyl-(1→4)-O-β-D-mannopyranosyl-(1→4)-
- Felbinac Impurity 11
- 1,4-β-D-Mannotetraose
- InChIKey： LUEWUZLMQUOBSB-MHJOMNRISA-N
- Inchi： 1S/C24H42O21/c25-1-5-9(29)10(30)15(35)22(40-5)44-19-7(3-27)42-24(17(37)12(19)32)45-20-8(4-28)41-23(16(36)13(20)33)43-18-6(2-26)39-21(38)14(34)11(18)31/h5-38H,1-4H2/t5-,6-,7-,8-,9-,10+,11-,12-,13-,14+,15+,16+,17+,18-,19-,20-,21?,22+,23+,24+/m1/s1
- SMILES： O([C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)OC([C@H]([C@H]1O)O)O

Computed Properties

Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 21
Rotatable Bond Count: 10
Heavy Atom Count: 45
Complexity: 918
Topological Polar Surface Area: 348

Experimental Properties

Boiling Point: 1116.9±65.0 °C(Predicted)
Melting Point: 231.5-232.0 ºC
Solubility: Dissolution (49 g/l) (25 º C),
pka: 12.39±0.20(Predicted)
Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),

Mannotetraose Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AX43175-5mg	1,4-b-D-Mannotetraose	51327-76-5	5mg	$532.00	2024-04-19
Biosynth	OM58463-1 mg	1,3-α-1,6-α-D-Mannotetraose	51327-76-5	1mg	$82.59
TRC	M185015-1mg	Mannotetraose	51327-76-5	1mg	$ 50.00	2022-06-04

Mannotetraose Suppliers

Shanghai HuicH Biotech Co., Ltd

Audited Supplier

(CAS:51327-76-5)

MR./MRS.:WEN JUN

Phone:18018625233

Email:wen.jun@e-biochem.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:51327-76-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Mannotetraose Related Literature

1. Influence of the molecular motifs of mannan and xylan populations on their recalcitrance and organization in spruce softwoods

Antonio Martínez-Abad,Amparo Jiménez-Quero,Jakob Wohlert,Francisco Vilaplana Green Chem. 2020 22 3956
2. Enzymatic synthesis and polymerisation of β-mannosyl acrylates produced from renewable hemicellulosic glycans

Anna Rosengren,Samuel J. Butler,Monica Arcos-Hernandez,Karl-Erik Bergquist,Patric Jannasch,Henrik St?lbrand Green Chem. 2019 21 2104
3. Fabrication of carbohydrate microarrays through boronate formation

Hsuan-Yi Hsiao,Mu-Lin Chen,Huan-Ting Wu,Li-De Huang,Wei-Ting Chien,Ching-Ching Yu,Fan-Dan Jan,Sk Sahabuddin,Tsung-Che Chang,Chun-Cheng Lin Chem. Commun. 2011 47 1187
4. Expansion of the glycosynthase repertoire to produce defined manno-oligosaccharides

Michael Jahn,Dominik Stoll,R. Antony J. Warren,Lóránd Szabó,Pritpal Singh,Harry J. Gilbert,Valérie M.-A. Ducros,Gideon J. Davies,Stephen G. Withers Chem. Commun. 2003 1327
5. 46. The mannans of ivory nut (phytelephas macrocarpa). Part II. The partial acid hydrolysis of mannans A and B

G. O. Aspinall,R. B. Rashbrook,G. Kessler J. Chem. Soc. 1958 215
6. Hydrodeoxygenation of potential platform chemicals derived from biomass to fuels and chemicals

Keiichi Tomishige,Mizuho Yabushita,Ji Cao,Yoshinao Nakagawa Green Chem. 2022 24 5652
7. 633. The polysaccharides of the green seaweed codium fragile. Part III. A β-1,4-linked mannan

Jim Love,Elizabeth Percival J. Chem. Soc. 1964 3345
8. Fully deprotected β-(1→2)-mannotetraose forms a contorted α-helix in solution: convergent synthesis and conformational characterization by NMR and DFT

Filip S. Ekholm,Jari Sinkkonen,Reko Leino New J. Chem. 2010 34 667
9. 972. Polysaccharides of soy-beans. Part I. Galactomannans from the hulls

G. O. Aspinall,J. N. C. Whyte J. Chem. Soc. 1964 5058
10. Synthetic glycosylphosphatidylinositol (GPI) anchors: how these complex molecules have been made

Andrei V. Nikolaev,Nawaf Al-Maharik Nat. Prod. Rep. 2011 28 970

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